Cas no 2137874-38-3 ((3-chlorophenyl)methyl2-(4,4-difluorocyclohexyl)ethylamine)

• Product Name: (3-chlorophenyl)methyl2-(4,4-difluorocyclohexyl)ethylamine
• CAS No: 2137874-38-3
• MF: C₁₅H₂₀ClF₂N
• MW: 287.775810241699
• CID: 5609963
• PubChem ID: 165475588
• Update Time: 2025-06-11

(3-chlorophenyl)methyl2-(4,4-difluorocyclohexyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• EN300-840498
• [(3-chlorophenyl)methyl][2-(4,4-difluorocyclohexyl)ethyl]amine
• 2137874-38-3
• (3-chlorophenyl)methyl2-(4,4-difluorocyclohexyl)ethylamine

• Inchi： 1S/C15H20ClF2N/c16-14-3-1-2-13(10-14)11-19-9-6-12-4-7-15(17,18)8-5-12/h1-3,10,12,19H,4-9,11H2
• InChI Key： BDDHFACMRKAGRJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNCCC1CCC(CC1)(F)F

Computed Properties

• Exact Mass: 287.1252337g/mol
• Monoisotopic Mass: 287.1252337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12Ų

Additional information on (3-chlorophenyl)methyl2-(4,4-difluorocyclohexyl)ethylamine

Professional Introduction to (3-chlorophenyl)methyl2-(4,4-difluorocyclohexyl)ethylamine and CAS No. 2137874-38-3

Compound with the CAS number 2137874-38-3 and the product name (3-chlorophenyl)methyl2-(4,4-difluorocyclohexyl)ethylamine represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical development. The combination of a chlorophenyl group with a difluorocyclohexyl moiety creates a molecule with distinct chemical and biological characteristics, making it a subject of intense study among researchers.

The structural framework of (3-chlorophenyl)methyl2-(4,4-difluorocyclohexyl)ethylamine is meticulously designed to enhance its pharmacological activity. The presence of the chlorophenyl group contributes to its lipophilicity, which is crucial for membrane permeability, while the difluorocyclohexyl substituent adds stability to the molecular structure. This balance of properties makes the compound an attractive candidate for further exploration in drug design.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways effectively. The compound in question has shown promise in preliminary studies as a potential modulator of various enzymatic and receptor interactions. Specifically, its ability to interact with certain neurotransmitter receptors has been highlighted in early pharmacological assays. This interaction is particularly intriguing because it may lead to the development of new therapeutic agents targeting neurological disorders.

One of the most compelling aspects of (3-chlorophenyl)methyl2-(4,4-difluorocyclohexyl)ethylamine is its potential application in the treatment of neurological conditions. Research indicates that this compound may have neuroprotective properties, making it a candidate for therapies aimed at neurodegenerative diseases such as Alzheimer's and Parkinson's. The molecular structure allows for selective binding to specific receptors, which could minimize side effects associated with broader-spectrum drugs.

The synthesis of this compound involves sophisticated organic chemistry techniques, including multi-step reactions that require precise control over reaction conditions. The chlorophenyl group is typically introduced through halogenation reactions, while the difluorocyclohexyl moiety is incorporated via nucleophilic substitution or other fluorination methods. These synthetic pathways highlight the compound's complexity and the expertise required to produce it on an industrial scale.

From a biochemical perspective, the compound's unique structure allows it to engage with biological targets in novel ways. The combination of electronic and steric effects from its substituents influences its binding affinity and selectivity. This characteristic is particularly important in drug development, where high selectivity can reduce off-target effects and improve therapeutic outcomes.

Evaluation of (3-chlorophenyl)methyl2-(4,4-difluorocyclohexyl)ethylamine has also revealed interesting pharmacokinetic properties. Studies suggest that it exhibits moderate solubility in both water and organic solvents, which is advantageous for formulating it into various dosage forms. Additionally, preliminary toxicity studies indicate that the compound is well-tolerated at low concentrations, although further research is needed to fully understand its safety profile.

The potential applications of this compound extend beyond neurological therapies. Researchers are exploring its use in anti-inflammatory treatments due to its ability to modulate inflammatory pathways. The presence of fluorine atoms in its structure may also contribute to its stability under physiological conditions, enhancing its suitability for clinical use.

In conclusion, (3-chlorophenyl)methyl2-(4,4-difluorocyclohexyl)ethylamine (CAS No. 2137874-38-3) represents a promising candidate for future pharmaceutical applications. Its unique structural features and demonstrated biological activity make it a valuable asset in ongoing research efforts aimed at developing new treatments for various diseases. As more data becomes available through comprehensive studies, the full potential of this compound will continue to be uncovered.